Cas no 2229311-63-9 (3-3-(2-methylphenyl)phenylazetidin-3-ol)

• Product Name: 3-3-(2-methylphenyl)phenylazetidin-3-ol
• CAS No: 2229311-63-9
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 6212903
• PubChem ID: 165662845
• Update Time: 2025-07-18

3-3-(2-methylphenyl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(2-methylphenyl)phenylazetidin-3-ol
• 3-[3-(2-methylphenyl)phenyl]azetidin-3-ol
• EN300-1741410
• 2229311-63-9

• Inchi： 1S/C16H17NO/c1-12-5-2-3-8-15(12)13-6-4-7-14(9-13)16(18)10-17-11-16/h2-9,17-18H,10-11H2,1H3
• InChI Key： BUWGOLQALIKWGP-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C3C=CC=CC=3C)C=2)CNC1

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-3-(2-methylphenyl)phenylazetidin-3-ol

Comprehensive Overview of 3-3-(2-methylphenyl)phenylazetidin-3-ol (CAS No. 2229311-63-9): Properties, Applications, and Industry Insights

The chemical compound 3-3-(2-methylphenyl)phenylazetidin-3-ol (CAS No. 2229311-63-9) has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural features and potential applications. This azetidine derivative belongs to a class of nitrogen-containing heterocycles, which are increasingly studied for their bioactivity and synthetic versatility. The presence of both a 2-methylphenyl group and a hydroxylated azetidine ring in its structure makes it a valuable intermediate for drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-3-(2-methylphenyl)phenylazetidin-3-ol. Researchers are exploring its role in developing targeted therapies, particularly in neurological and inflammatory conditions, where small molecule modulators show promise. The compound's molecular weight (C₁₆H₁₇NO) and logP value suggest favorable drug-likeness properties, aligning with current Lipinski's Rule of Five optimization strategies.

Synthetic routes to CAS 2229311-63-9 often involve multicomponent reactions or ring-closing methodologies, reflecting the growing demand for atom-efficient synthesis. Analytical characterization typically employs NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis – techniques frequently searched by laboratory professionals. The compound's crystalline form and solubility profile (often improved via salt formation) remain active research areas, especially for formulation scientists.

From a commercial perspective, 3-3-(2-methylphenyl)phenylazetidin-3-ol is cataloged by major chemical suppliers as a building block for medicinal chemistry. Its pricing and availability fluctuate based on GMP synthesis requirements and scale-up challenges – common concerns for process chemists. Regulatory status varies by region, with proper SDS documentation being essential for safe handling, though it doesn't appear on major restricted substances lists.

Emerging applications include its potential as a pharmacophore in kinase inhibitors and GPCR ligands, topics dominating recent ACS publications. Computational studies using molecular docking software suggest interactions with CNS targets, making it relevant to neurodegenerative disease research – a trending focus in biotech investment circles. Stability studies indicate proper storage under nitrogen atmosphere at -20°C preserves its integrity, a detail crucial for long-term research projects.

The environmental profile of 2229311-63-9 is being evaluated through OECD guideline tests, responding to increased scrutiny of sustainable chemistry practices. Its biodegradation potential and ecotoxicity data are becoming important selection criteria for green pharmaceutical development – a hot topic in ESG-focused companies. Patent analysis reveals growing IP activity around azetidine analogs, with particular interest in their stereoselective synthesis methods.

For researchers troubleshooting synthesis, common challenges include aza-Michael addition optimization and protecting group strategies for the hydroxyl moiety – frequently searched terms in chemistry forums. Advanced purification techniques like preparative SFC may be required to obtain enantiomerically pure material, especially for chiral drug development applications. The compound's hydrogen bonding capacity makes it interesting for cocrystal engineering, an area gaining traction in solid-state chemistry.

In analytical method development, HPLC method optimization for 3-3-(2-methylphenyl)phenylazetidin-3-ol often requires polar stationary phases due to its hydrophilic-lipophilic balance. Forced degradation studies following ICH Q1A guidelines help identify major degradation pathways, critical information for quality control laboratories. These technical aspects align with frequent search queries from QC chemists working in pharmaceutical analysis.

The future outlook for CAS 2229311-63-9 appears promising, particularly as fragment-based drug discovery gains momentum. Its three-dimensional structure offers advantages over flat aromatic systems in addressing challenging biological targets. Ongoing research explores its incorporation into PROTACs and other targeted protein degradation systems – cutting-edge areas in drug development. As high-throughput screening technologies advance, demand for such diverse scaffolds will likely increase.